Cas no 89611-03-0 (Benzoic acid, 3-(ethylamino)-5-hydroxy-, methyl ester)

Benzoic acid, 3-(ethylamino)-5-hydroxy-, methyl ester structure

89611-03-0 structure

Product name:Benzoic acid, 3-(ethylamino)-5-hydroxy-, methyl ester

CAS No:89611-03-0

MF:C₁₀H₁₃NO₃

MW:195.21512

CID:594872

PubChem ID:53898759

Benzoic acid, 3-(ethylamino)-5-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 3-(ethylamino)-5-hydroxy-, methyl ester
- methyl 3-(ethylamino)-5-hydroxybenzoate
- SCHEMBL10934796
- 89611-03-0
- DTXSID70707498
- Inchi： InChI=1S/C10H13NO3/c1-3-11-8-4-7(10(13)14-2)5-9(12)6-8/h4-6,11-12H,3H2,1-2H3
- InChI Key： HVPWFAWUNLLRBG-UHFFFAOYSA-N
- SMILES： CCNC1=CC(=CC(=C1)C(=O)OC)O

Computed Properties

Exact Mass: 195.09
Monoisotopic Mass: 195.09
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.6Å²
XLogP3: 1.8

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Flavien Ponsot,Léo Bucher,Nicolas Desbois,Yoann Rousselin,Pritam Mondal,Charles H. Devillers,Claude P. Gros,Rahul Singhal,Ganesh D. Sharma J. Mater. Chem. C, 2019,7, 9655-9664
2. A 200 GHz dynamic nuclear polarization spectrometer

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3. 4D hydrogel for dynamic cell culture with orthogonal, wavelength-dependent mechanical and biochemical cues†

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4. 3D cellular structures and co-cultures formed through the contactless magnetic manipulation of cells on adherent surfaces

Abdel Rahman Abdel Fattah,Sarah Mishriki,Tobias Kammann,Rakesh P. Sahu,Fei Geng Biomater. Sci., 2018,6, 683-694
5. A 2-(1-methylhydrazinyl)pyridine-directed C–H functionalization/spirocyclization cascade: facile access to spirosuccinimide derivatives†

Hua Zhao,Xiaoru Shao,Taimin Wang,Shuxian Qiu,Huifei Wang Chem. Commun., 2018,54, 4927-4930
6. A computational study of the reactions of a β-diketiminatoaluminium(i) complex with the hydrogen atom and the electron†

Iain McKenzie,Paul W. Percival,Jason A. C. Clyburne Chem. Commun., 2005, 1134-1136
7. 3D-printing Ag-line of front-electrodes with optimized size and interface to enhance performance of Si solar cells†

Yi Jiang,Yibo Chen,Mingjian Zhang,Yang Qiu,Feng Pan RSC Adv., 2016,6, 51871-51876
8. A “light-on” colorimetric assay for anion detection using the inhibitory effect of anions on the catalytic activity of metal nanoparticles for the degradation of methyl orange†

Fan Yang,Xiurong Yang Analyst, 2014,139, 6122-6125
9. 4π electrocyclisation in domino processes: contemporary trends and synthetic applications towards natural products

Org. Biomol. Chem., 2015,13, 10774-10796
10. A bioresponsive controlled-release biosensor using Au nanocages capped with an aptamer-based molecular gate and its application in living cells†

Wei Wang,Tao Yan,Shibin Cui,Jun Wan Chem. Commun., 2012,48, 10228-10230

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